N-(thieno[2,3-d]pyrimidin-4-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-thieno[2,3-d]pyrimidin-4-yl-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C14H8F3N3OS/c15-14(16,17)9-3-1-2-8(6-9)12(21)20-11-10-4-5-22-13(10)19-7-18-11/h1-7H,(H,18,19,20,21)
• InChI Key: JNSBJFUNRMADRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NC2=C3C=CSC3=NC=N2
• Molecular Formula: C14H8F3N3OS
• Molecular Weight: 323.29 g/mol
• CAS No.: 1004052-96-3

Description

N-(thieno[2,3-d]pyrimidin-4-yl)-3-(trifluoromethyl)benzamide, commonly known as TH-302, is a small molecule drug that has been developed for the treatment of cancer. It belongs to the class of hypoxia-activated prodrugs (HAPs), which are designed to selectively target and kill cancer cells that are resistant to traditional chemotherapy.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

A study by Tolba et al. (2018) highlighted the significant antimicrobial and anti-inflammatory properties of thienopyrimidine derivatives. The synthesis of new thieno[2,3-d]pyrimidine heterocyclic compounds demonstrated remarkable activity against fungi, bacteria, and inflammation, underscoring the potential of these compounds in treating infectious and inflammatory diseases Tolba, M., Kamal El‐Dean, A. K., Ahmed, M., & Hassanien, R. (2018).

Anticancer Applications

Research into the anticancer properties of thieno[2,3-d]pyrimidin-4-yl derivatives has identified several compounds with promising activity against various cancer cell lines. For instance, compounds synthesized from carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates showed higher activity than doxorubicin against liver, colon, and lung cancer cell lines, highlighting their potential as antitumor agents Hafez, H., Alsalamah, S. A., & El-Gazzar, A.-R. B. A. (2017).

Antiprotozoal and Antitrichinnellosis Activities

Novel thieno[2,3-d]pyrimidin-4(3H)-ones containing benzimidazole rings were synthesized to determine their antiprotozoal and antitrichinellosis effects. These compounds exhibited higher activity against Trichinella spiralis in vitro compared to albendazole, suggesting their use in treating parasitic infections Mavrova, A., Vuchev, D., Anichina, K., & Vassilev, N. (2010).

Antibacterial and Antifungal Activities

A study by Kahveci et al. (2020) synthesized new 2-(4/3-substitutedbenzyl)thieno[2,3-d]pyrimidin-4(3H)-ones and tested them against various bacteria and yeast-like fungi. Compounds showed high antifungal activity against Candida species, surpassing fluconazole, and displayed better antibacterial activity compared to other derivatives, emphasizing their potential in addressing resistant microbial strains Kahveci, B., Doğan, İ., Menteşe, E., Sellitepe, H. E., & Kart, D. (2020).